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Compound of Interest

Compound Name: SU4312

Cat. No.: B544048 Get Quote

These application notes provide detailed protocols for the dissolution of SU4312, a potent

inhibitor of Vascular Endothelial Growth Factor Receptor (VEGFR) and Platelet-Derived Growth

Factor Receptor (PDGFR) tyrosine kinases, for use in both in vitro and in vivo research

applications. Adherence to these guidelines is crucial for ensuring the compound's stability and

efficacy in experimental settings.

Product Information
Product Name: SU4312

Synonyms: (3Z)-3-[[4-(dimethylamino)phenyl]methylidene]-1H-indol-2-one, DMBI

CAS Number: 5812-07-7

Molecular Formula: C₁₇H₁₆N₂O

Molecular Weight: 264.32 g/mol

Appearance: Yellow to orange crystalline solid

Solubility and Storage
SU4312 is a hydrophobic molecule with limited solubility in aqueous solutions. It is essential to

use appropriate solvents for its dissolution and to store the resulting solutions correctly to

maintain their biological activity.
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Solubility Data:

Solvent Solubility Notes

DMSO (Dimethyl Sulfoxide)

Up to 75 mM (approximately

19.82 mg/mL).[1] Some

sources report solubility up to

50 mg/mL (189.16 mM) with

the aid of ultrasonication.[2]

The most common solvent for

preparing stock solutions. Use

freshly opened, anhydrous

DMSO as it is hygroscopic,

which can affect solubility.[2]

DMF (Dimethylformamide) 30 mg/mL[3]
An alternative to DMSO for

stock solution preparation.

Ethanol 0.25 mg/mL[3]

Low solubility; not

recommended for high-

concentration stock solutions.

Water Insoluble

PBS (Phosphate-Buffered

Saline)

Very low solubility. A 1:2

mixture of DMF:PBS (pH 7.2)

yields a solubility of 0.3

mg/mL.[3]

Not suitable for direct

dissolution. Dilution of a DMSO

stock into aqueous media is

required for cell-based assays.

Storage Conditions:

Solid Powder: Store at -20°C for up to 3 years.[4] Can be stored at 4°C for up to 2 years.[4]

The product is stable at room temperature for short periods during shipping.[4]

In Solvent: Store stock solutions in DMSO at -80°C for up to 6 months or at -20°C for up to 1

month.[4] It is highly recommended to prepare fresh solutions for experiments as the

compound can be unstable in solution.[2] Aliquot stock solutions to avoid repeated freeze-

thaw cycles.
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This protocol describes the preparation of a high-concentration stock solution of SU4312 in

DMSO, which can then be diluted to the desired working concentration in cell culture media.

Materials:

SU4312 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional, but recommended for higher concentrations)

Procedure:

Weighing: Accurately weigh the desired amount of SU4312 powder in a sterile

microcentrifuge tube. Perform this in a chemical fume hood and wear appropriate personal

protective equipment (PPE).

Solvent Addition: Add the calculated volume of sterile DMSO to the tube to achieve the

desired stock concentration. For example, to prepare a 10 mM stock solution, add 0.3783 mL

of DMSO to 1 mg of SU4312.[2][4]

Dissolution: Vortex the solution vigorously for several minutes until the powder is completely

dissolved. If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath

for 10-15 minutes.[5] Ensure the solution is clear before use.

Sterilization (Optional): If required for your specific application, the stock solution can be

sterilized by filtering through a 0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C.

Stock Solution Preparation Table (for 1 mg, 5 mg, and 10 mg of SU4312):
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Desired Stock
Concentration

Volume of DMSO
for 1 mg SU4312

Volume of DMSO
for 5 mg SU4312

Volume of DMSO
for 10 mg SU4312

1 mM 3.7833 mL 18.9165 mL 37.8329 mL

5 mM 0.7567 mL 3.7833 mL 7.5666 mL

10 mM 0.3783 mL 1.8916 mL 3.7833 mL

50 mM 0.0757 mL 0.3783 mL 0.7567 mL

Note: These volumes are calculated based on the molecular weight of 264.32 g/mol .[2][4]

Preparation of Working Solutions for In Vitro Cell-Based
Assays
For cell culture experiments, the DMSO stock solution must be diluted into the aqueous culture

medium. It is critical to ensure that the final concentration of DMSO in the culture medium is

non-toxic to the cells, typically below 0.5%.[6]

Procedure:

Thaw a single aliquot of the SU4312 DMSO stock solution at room temperature.

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final concentration. For example, to prepare a 10 µM working solution from a 10 mM

stock, you can perform a 1:1000 dilution (e.g., add 1 µL of the 10 mM stock to 1 mL of

culture medium).

Mix the working solution thoroughly by gentle pipetting or inversion.

Always prepare a vehicle control containing the same final concentration of DMSO as the

SU4312-treated samples.[7]

It is recommended to prepare working solutions fresh for each experiment.[2]
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Due to its poor aqueous solubility, SU4312 requires a specific formulation for in vivo

administration. The following are examples of commonly used formulations. It is crucial to

select a formulation appropriate for the intended route of administration (e.g., oral gavage,

intraperitoneal injection) and to test the formulation for stability and tolerability in the chosen

animal model.

Formulation 1: DMSO/PEG300/Tween-80/Saline (for injection)

This formulation creates a solution or a fine suspension suitable for intraperitoneal or

intravenous injections.

Materials:

SU4312 DMSO stock solution (e.g., 20.8 mg/mL)

PEG300 (Polyethylene glycol 300)

Tween-80 (Polysorbate 80)

Sterile saline (0.9% NaCl)

Procedure (to prepare 1 mL of a 2.08 mg/mL working solution):[2]

Start with 100 µL of a 20.8 mg/mL SU4312 stock solution in DMSO.

Add 400 µL of PEG300 and mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix again until the solution is clear.

Add 450 µL of sterile saline to bring the final volume to 1 mL. Mix thoroughly.

Use sonication if a precipitate forms to aid dissolution and create a uniform suspension.[2]

This formulation should be prepared fresh on the day of use.[2]

Formulation 2: DMSO/Corn Oil (for injection)

This is a simpler formulation often used for subcutaneous or intraperitoneal injections.
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Materials:

SU4312 DMSO stock solution (e.g., 25 mg/mL)

Sterile corn oil

Procedure (to prepare 1 mL of a 2.5 mg/mL working solution):[4]

Take 100 µL of a 25 mg/mL SU4312 stock solution in DMSO.

Add this to 900 µL of sterile corn oil.

Mix thoroughly to obtain a clear solution or a uniform suspension.

Prepare this formulation fresh before each use.

Formulation 3: 0.5% CMC-Na (for oral administration)

This formulation creates a suspension suitable for oral gavage.

Materials:

SU4312 powder

Carboxymethylcellulose sodium (CMC-Na)

Sterile distilled water (ddH₂O)

Procedure (to prepare 100 mL of a 2.5 mg/mL suspension):[4]

Prepare a 0.5% CMC-Na solution by dissolving 0.5 g of CMC-Na in 100 mL of sterile ddH₂O.

Stir until the solution is clear.

Weigh 250 mg of SU4312 powder.

Gradually add the SU4312 powder to the 0.5% CMC-Na solution while stirring continuously

to form a uniform suspension.

This suspension should be prepared fresh and used immediately.
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Visualizations
Experimental Workflow for SU4312 Dissolution
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Click to download full resolution via product page

Caption: Workflow for preparing SU4312 solutions.
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Caption: SU4312 inhibits VEGFR and PDGFR signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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